Cas no 868218-34-2 (1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-34-2
• MF: C₂₁H₁₇F₃N₂O₂S₂
• MW: 450.497092962265
• CID: 6153681
• PubChem ID: 2148757
• Update Time: 2025-10-29

1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• F1804-0220
• 1-(naphthalen-2-ylsulfonyl)-2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazole
• 1-naphthalen-2-ylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole
• 1-(naphthalene-2-sulfonyl)-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• AKOS024609742
• 868218-34-2

• Inchi： 1S/C21H17F3N2O2S2/c22-21(23,24)18-8-5-15(6-9-18)14-29-20-25-11-12-26(20)30(27,28)19-10-7-16-3-1-2-4-17(16)13-19/h1-10,13H,11-12,14H2
• InChI Key： JGWKWABEXRXZKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1C(=NCC1)SCC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 450.06835462g/mol
• Monoisotopic Mass: 450.06835462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Comprehensive Guide to 1-(Naphthalene-2-sulfonyl)-2-({4-(Trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-34-2)

1-(Naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-34-2) is a specialized organic compound with significant potential in pharmaceutical research and material science. This compound features a unique molecular structure combining a naphthalene sulfonyl group, a trifluoromethylphenylmethyl moiety, and a dihydroimidazole core, making it a subject of interest for researchers exploring drug discovery and small molecule inhibitors.

The compound’s CAS number 868218-34-2 is widely used in scientific databases for precise identification. Researchers often search for "1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole synthesis" or "CAS 868218-34-2 applications" to explore its properties. Its structural complexity offers opportunities in medicinal chemistry, particularly in designing enzyme inhibitors and receptor modulators due to its sulfonyl and imidazole functionalities.

One of the key applications of 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole lies in its potential as a biological probe. Scientists are investigating its role in signal transduction pathways and protein-protein interactions, which are hot topics in cancer research and neurodegenerative disease studies. The trifluoromethyl group enhances its metabolic stability, a desirable trait in drug development.

In recent years, the demand for fluorinated compounds like this has surged due to their enhanced bioavailability and binding affinity. Searches for "trifluoromethylphenylmethyl derivatives" and "naphthalene sulfonyl compounds in drug design" reflect growing interest. The compound’s sulfur-containing groups also contribute to its reactivity, making it valuable for cross-coupling reactions in organic synthesis.

From a market perspective, CAS 868218-34-2 is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Its niche applications ensure a steady demand, particularly in high-throughput screening and fragment-based drug discovery. Researchers often inquire about "buy 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole" or "suppliers of CAS 868218-34-2," highlighting its commercial relevance.

Handling and storage of this compound require standard laboratory safety protocols. While not classified as hazardous, its structural complexity necessitates proper chemical handling practices. The scientific community continues to explore its derivatives, with publications often focusing on "structure-activity relationships" and "imidazole-based therapeutics."

In summary, 1-(naphthalene-2-sulfonyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole represents a versatile compound with broad research applications. Its unique chemical properties and pharmaceutical potential make it a valuable asset in modern scientific exploration. For those seeking detailed spectroscopic data or synthetic routes, referencing CAS 868218-34-2 in reputable chemical databases is highly recommended.